N-[2-(azepan-1-yl)-2-(4-methylphenyl)ethyl]-3-methoxybenzamide

• Molecular Formula: C23H30N2O2
• Molecular Weight: 366.5 g/mol
• IUPAC Name: N-[2-(azepan-1-yl)-2-(4-methylphenyl)ethyl]-3-methoxybenzamide
• InChI: InChI=1S/C23H30N2O2/c1-18-10-12-19(13-11-18)22(25-14-5-3-4-6-15-25)17-24-23(26)20-8-7-9-21(16-20)27-2/h7-13,16,22H,3-6,14-15,17H2,1-2H3,(H,24,26)
• InChI Key: UUCMRMORDACGQJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(CNC(=O)C2=CC(=CC=C2)OC)N3CCCCCC3

Description

N-[2-(azepan-1-yl)-2-(4-methylphenyl)ethyl]-3-methoxybenzamide is a complex organic compound with a unique structure that includes an azepane ring, a methylphenyl group, and a methoxybenzamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[2-(azepan-1-yl)-2-(4-methylphenyl)ethyl]-3-methoxybenzamide typically involves multiple steps, starting with the preparation of the azepane ring and the methylphenyl group. These intermediates are then coupled with 3-methoxybenzamide under specific reaction conditions. Common reagents used in the synthesis include organic solvents, catalysts, and protective groups to ensure the stability of intermediates.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize yield and purity. Techniques such as continuous flow chemistry and automated synthesis can be employed to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

N-[2-(azepan-1-yl)-2-(4-methylphenyl)ethyl]-3-methoxybenzamide can undergo various chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups.

Reduction: This reaction can remove oxygen-containing functional groups or reduce double bonds.

Substitution: This reaction can replace one functional group with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., lithium aluminum hydride), and nucleophiles (e.g., sodium hydroxide). Reaction conditions such as temperature, pressure, and solvent choice are critical for achieving the desired transformations.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield hydroxylated derivatives, while reduction may produce amine derivatives.

Scientific Research Applications

N-[2-(azepan-1-yl)-2-(4-methylphenyl)ethyl]-3-methoxybenzamide has several scientific research applications:

Chemistry: It can be used as a building block for synthesizing more complex molecules.

Biology: It may serve as a probe for studying biological processes.

Industry: It can be used in the development of new materials with unique properties.

Mechanism of Action

The mechanism of action of N-[2-(azepan-1-yl)-2-(4-methylphenyl)ethyl]-3-methoxybenzamide involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins involved in biological pathways. The compound’s structure allows it to bind to these targets, modulating their activity and leading to various biological effects.

Comparison with Similar Compounds

Similar Compounds

Similar compounds include other benzamide derivatives and azepane-containing molecules. Examples include:

• N-(6-chloro-3-nitropyridin-2-yl)-5-(1-methyl-1H-pyrazol-4-yl)isoquinolin-3-amine
• Various amines and benzamides with different substituents

Uniqueness

N-[2-(azepan-1-yl)-2-(4-methylphenyl)ethyl]-3-methoxybenzamide is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. This uniqueness makes it a valuable compound for research and development in multiple scientific fields.